Cas no 2137763-55-2 (4-Piperidinol, 1-[1-(aminomethyl)-2,2,3,3,3-pentafluoropropyl]-3-methyl-)

4-Piperidinol, 1-[1-(aminomethyl)-2,2,3,3,3-pentafluoropropyl]-3-methyl-, is a fluorinated piperidine derivative with a unique structural framework combining a pentafluoropropyl group and an aminomethyl substituent. This compound is of interest in medicinal and agrochemical research due to its potential as a versatile intermediate for synthesizing bioactive molecules. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, while the piperidine core offers conformational flexibility for binding interactions. Its functional groups allow for further derivatization, making it valuable in the development of pharmaceuticals, particularly CNS-targeting agents or enzyme inhibitors. The compound's stability and reactivity profile make it suitable for exploratory synthetic applications in drug discovery.

4-Piperidinol, 1-[1-(aminomethyl)-2,2,3,3,3-pentafluoropropyl]-3-methyl- structure

2137763-55-2 structure

Product Name:4-Piperidinol, 1-[1-(aminomethyl)-2,2,3,3,3-pentafluoropropyl]-3-methyl-

CAS No:2137763-55-2

MF:C₁₀H₁₇F₅N₂O

MW:276.24680018425

CID:5260366

Update Time:2025-05-22

4-Piperidinol, 1-[1-(aminomethyl)-2,2,3,3,3-pentafluoropropyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

- 4-Piperidinol, 1-[1-(aminomethyl)-2,2,3,3,3-pentafluoropropyl]-3-methyl-
- Inchi： 1S/C10H17F5N2O/c1-6-5-17(3-2-7(6)18)8(4-16)9(11,12)10(13,14)15/h6-8,18H,2-5,16H2,1H3
- InChI Key： QGVOBECSYXDQHO-UHFFFAOYSA-N
- SMILES： N1(C(CN)C(F)(F)C(F)(F)F)CCC(O)C(C)C1

4-Piperidinol, 1-[1-(aminomethyl)-2,2,3,3,3-pentafluoropropyl]-3-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-374526-0.05g	1-(1-amino-3,3,4,4,4-pentafluorobutan-2-yl)-3-methylpiperidin-4-ol	2137763-55-2	0.05g	$1428.0	2023-03-02
Enamine	EN300-374526-0.1g	1-(1-amino-3,3,4,4,4-pentafluorobutan-2-yl)-3-methylpiperidin-4-ol	2137763-55-2	0.1g	$1496.0	2023-03-02
Enamine	EN300-374526-0.25g	1-(1-amino-3,3,4,4,4-pentafluorobutan-2-yl)-3-methylpiperidin-4-ol	2137763-55-2	0.25g	$1564.0	2023-03-02
Enamine	EN300-374526-0.5g	1-(1-amino-3,3,4,4,4-pentafluorobutan-2-yl)-3-methylpiperidin-4-ol	2137763-55-2	0.5g	$1632.0	2023-03-02
Enamine	EN300-374526-1.0g	1-(1-amino-3,3,4,4,4-pentafluorobutan-2-yl)-3-methylpiperidin-4-ol	2137763-55-2	1g	$0.0	2023-06-07
Enamine	EN300-374526-2.5g	1-(1-amino-3,3,4,4,4-pentafluorobutan-2-yl)-3-methylpiperidin-4-ol	2137763-55-2	2.5g	$3332.0	2023-03-02
Enamine	EN300-374526-5.0g	1-(1-amino-3,3,4,4,4-pentafluorobutan-2-yl)-3-methylpiperidin-4-ol	2137763-55-2	5.0g	$4930.0	2023-03-02
Enamine	EN300-374526-10.0g	1-(1-amino-3,3,4,4,4-pentafluorobutan-2-yl)-3-methylpiperidin-4-ol	2137763-55-2	10.0g	$7312.0	2023-03-02

4-Piperidinol, 1-[1-(aminomethyl)-2,2,3,3,3-pentafluoropropyl]-3-methyl- Related Literature

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Additional information on 4-Piperidinol, 1-[1-(aminomethyl)-2,2,3,3,3-pentafluoropropyl]-3-methyl-

Comprehensive Overview of 4-Piperidinol, 1-[1-(aminomethyl)-2,2,3,3,3-pentafluoropropyl]-3-methyl- (CAS No. 2137763-55-2)

The compound 4-Piperidinol, 1-[1-(aminomethyl)-2,2,3,3,3-pentafluoropropyl]-3-methyl- (CAS No. 2137763-55-2) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the pentafluoropropyl group and the piperidinol core, make it a subject of interest for scientists exploring novel bioactive molecules. The presence of both aminomethyl and methyl substituents further enhances its versatility in synthetic applications.

In recent years, the demand for fluorinated compounds like 4-Piperidinol, 1-[1-(aminomethyl)-2,2,3,3,3-pentafluoropropyl]-3-methyl- has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly intrigued by its potential role in drug discovery, where fluorinated motifs are increasingly used to improve pharmacokinetic properties. The compound's CAS No. 2137763-55-2 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of 4-Piperidinol, 1-[1-(aminomethyl)-2,2,3,3,3-pentafluoropropyl]-3-methyl- involves multi-step organic transformations, often starting from commercially available piperidine derivatives. Key challenges include the selective introduction of the pentafluoropropyl group and the optimization of reaction conditions to achieve high yields. Advanced techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound, ensuring its purity and structural integrity.

From an industrial perspective, 4-Piperidinol, 1-[1-(aminomethyl)-2,2,3,3,3-pentafluoropropyl]-3-methyl- is gaining traction as a building block for high-value intermediates. Its applications extend to the development of crop protection agents and veterinary pharmaceuticals, where fluorinated compounds are prized for their efficacy. The agrochemical sector, in particular, is exploring its use in formulations targeting resistant pest strains, aligning with the global push for sustainable agriculture.

Environmental and safety considerations are paramount when handling 4-Piperidinol, 1-[1-(aminomethyl)-2,2,3,3,3-pentafluoropropyl]-3-methyl-. While not classified as hazardous under standard regulations, proper storage and disposal protocols must be followed to minimize ecological impact. Researchers are also investigating its biodegradation pathways to assess long-term environmental effects, a topic frequently queried in scientific forums and regulatory databases.

The future of 4-Piperidinol, 1-[1-(aminomethyl)-2,2,3,3,3-pentafluoropropyl]-3-methyl- lies in its adaptability to emerging technologies. With the rise of AI-driven drug design and high-throughput screening, this compound could play a pivotal role in identifying new therapeutic candidates. Its CAS No. 2137763-55-2 is increasingly referenced in patents, underscoring its commercial potential. Collaborative efforts between academia and industry are expected to unlock further applications in the coming years.

In summary, 4-Piperidinol, 1-[1-(aminomethyl)-2,2,3,3,3-pentafluoropropyl]-3-methyl- represents a compelling case study in modern chemical innovation. Its structural complexity, combined with practical utility, makes it a valuable asset for researchers and manufacturers alike. As scientific inquiry continues to evolve, this compound is poised to remain at the forefront of specialty chemistry and applied research.